N-(4-phenylthiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-phenyl-1,3-thiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H17N3O3S3/c22-17(20-18-19-14(12-26-18)13-6-2-1-3-7-13)15-8-4-10-21(15)27(23,24)16-9-5-11-25-16/h1-3,5-7,9,11-12,15H,4,8,10H2,(H,19,20,22)
• InChI Key: LRHFBXKVLSQHDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)C(=O)NC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C18H17N3O3S3
• Molecular Weight: 419.5 g/mol

Description

N-(4-phenylthiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide, also known as PTPRZ1 inhibitor, is a small molecule that has gained significant attention in the field of cancer research. It is a promising therapeutic agent that has shown potential in the treatment of various types of cancer, including glioblastoma, breast cancer, and lung cancer.

Scientific Research Applications

Synthesis and Spectroscopic Characterization

Researchers have synthesized heterocyclic compounds related to the specified chemical, exploring their structural properties through various spectroscopic methods. These studies involve the synthesis of derivatives and their characterization using elemental analysis, NMR, FT-IR, and LC-MS spectral studies, aiming to explore their chemical structures and potential interactions (Patel & Patel, 2015).

Potential Biological Activities

Several studies have been conducted to evaluate the biological activities of compounds structurally related to "N-(4-phenylthiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide":

• Antibacterial and Antifungal Activities : Compounds have been tested for their antibacterial and antifungal properties, showing activity against both gram-positive and gram-negative bacteria, as well as various fungi, indicating a potential for antimicrobial applications (Patel & Patel, 2015).

• HCV NS5A Inhibition for Hepatitis C Virus Treatment : Structurally related compounds have demonstrated potent and selective inhibition of the HCV NS5A protein, which is critical in the viral replication cycle of Hepatitis C Virus, suggesting a potential therapeutic application. Optimization of these molecules has led to compounds with significant therapeutic indices and improved oral bioavailability, indicating promising leads for antiviral drug development (Kang et al., 2017).

Structural Studies

Research has also been focused on the crystal structure and molecular conformation of related compounds, aiming to understand their three-dimensional arrangement and how it affects their biological activity. Such studies are vital for drug design, allowing for the prediction of compound behavior in biological systems (Banerjee et al., 2002).